Cas no 1501135-94-9 (1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1501135-94-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6422327
• PubChem ID: 83479156
• Update Time: 2025-05-19

1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid
• 1501135-94-9
• EN300-1825971

• Inchi： 1S/C8H14O2/c1-4-8(6(9)10)5-7(8,2)3/h4-5H2,1-3H3,(H,9,10)
• InChI Key： OVWNZJXLSIORHC-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CC1(C)C)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1501135-94-9)

1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1501135-94-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of cyclopropanecarboxylic acids, which are characterized by a three-membered cyclopropane ring attached to a carboxylic acid functional group. The presence of ethyl and dimethyl substituents on the cyclopropane ring introduces additional steric and electronic effects that make this molecule of particular interest for further investigation.

The chemical structure of 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane core substituted with an ethyl group at the 1-position and two methyl groups at the 2-position. This arrangement results in a highly strained system, which can influence its reactivity and biological activity. The carboxylic acid moiety at the 1-position provides a site for further functionalization, making it a versatile building block for synthesizing more complex molecules.

Recent research in the field of medicinal chemistry has highlighted the potential of cyclopropanecarboxylic acids as intermediates in the synthesis of bioactive compounds. The strained ring structure of cyclopropanes is known to enhance binding affinity to biological targets, making them valuable in drug design. Specifically, 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid has been explored as a precursor in the development of novel therapeutic agents targeting various diseases.

In particular, studies have demonstrated its utility in the synthesis of protease inhibitors, which are critical for treating conditions such as cancer and infectious diseases. The rigid structure of the cyclopropane ring can mimic natural substrates or transition states, thereby improving the efficacy of enzyme inhibition. Additionally, the ethyl and dimethyl groups provide opportunities for fine-tuning the pharmacokinetic properties of derived compounds, such as solubility and metabolic stability.

The compound's unique electronic properties have also been investigated in materials science applications. Researchers have explored its use as a monomer in polymer synthesis, where the cyclopropane ring can introduce rigidity and specific functional groups into the polymer chain. Such polymers may find applications in coatings, adhesives, or even biodegradable materials due to their tailored properties.

Advances in computational chemistry have further enhanced our understanding of 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped identify key structural features that contribute to its potency and selectivity, guiding the development of next-generation pharmaceuticals.

Furthermore, synthetic methodologies have been refined to improve access to this compound and its derivatives. Transition metal-catalyzed reactions have emerged as particularly effective tools for constructing complex cyclopropanecarboxylic acids under mild conditions. Such methodologies not only enhance efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

The biological activity of 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid has been further explored through in vitro and in vivo studies. Initial investigations suggest that it exhibits modest inhibitory effects on certain enzymes, although more research is needed to fully characterize its pharmacological profile. These findings underscore its potential as a lead compound or intermediate in drug discovery efforts.

Future directions in research may focus on expanding the chemical space accessible through derivatives of 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid. By incorporating additional functional groups or exploring different substitution patterns on the cyclopropane ring, scientists may uncover novel compounds with enhanced therapeutic properties. Collaborative efforts between academia and industry are likely to drive innovation in this area.

The industrial significance of this compound cannot be overstated. Its synthesis and application span multiple sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. As demand for high-performance materials grows, so does interest in leveraging unique molecular architectures like that of 1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid.

In conclusion,1-ethyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1501135-94-9) represents a promising candidate for further exploration in both academic research and industrial applications. Its distinctive structural features offer opportunities for developing innovative solutions across various scientific disciplines.